Cas no 270917-30-1 (Benzoxazole, 5-chloro-7-methyl-2-(1-piperazinyl)-)
270917-30-1 structure
Product Name:Benzoxazole, 5-chloro-7-methyl-2-(1-piperazinyl)-
CAS No:270917-30-1
MF:C12H14ClN3O
MW:251.712061405182
CID:1431503
Update Time:2024-08-15
Benzoxazole, 5-chloro-7-methyl-2-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoxazole, 5-chloro-7-methyl-2-(1-piperazinyl)-
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- Inchi: 1S/C12H14ClN3O/c1-8-6-9(13)7-10-11(8)17-12(15-10)16-4-2-14-3-5-16/h6-7,14H,2-5H2,1H3
- InChI Key: MZUBRHZGTLTPRH-UHFFFAOYSA-N
- SMILES: O1C2=C(C)C=C(Cl)C=C2N=C1N1CCNCC1
Computed Properties
- Exact Mass: 251.08272
Experimental Properties
- Density: 1.283±0.06 g/cm3(Predicted)
- Melting Point: 60-62 °C
- Boiling Point: 395.7±52.0 °C(Predicted)
- PSA: 41.3
- pka: 8.49±0.10(Predicted)
Benzoxazole, 5-chloro-7-methyl-2-(1-piperazinyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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